1-Chloro-4-{[2-(ethenesulfonyl)ethenyl]sulfanyl}benzene

• CAS RN: 61441-97-2
• Molecular Formula: C10H9ClO2S2
• Molecular Weight: 260.8 g/mol
• IUPAC Name: 1-chloro-4-(2-ethenylsulfonylethenylsulfanyl)benzene
• InChI: InChI=1S/C10H9ClO2S2/c1-2-15(12,13)8-7-14-10-5-3-9(11)4-6-10/h2-8H,1H2
• InChI Key: DZJAPMZZACVGHH-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)C=CSC1=CC=C(C=C1)Cl

Description

1-Chloro-4-{[2-(ethenesulfonyl)ethenyl]sulfanyl}benzene is a useful research compound. Its molecular formula is C10H9ClO2S2 and its molecular weight is 260.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Fifty grams of 4-chlorophenylsulfenyl chloride was added slowly to 33.0 g of divinyl sulfone in 150 ml of dichloromethane with cooling to remove the heat of reaction. After a few hours of standing at ambient temperature, the solvent was stripped and the crude adduct was dissolved in 200 ml of benzene. Thirty-one g of triethylamine was added slowly with cooling to maintain ambient temperature. After standing for one hour, the triethylamine hydrochloride was removed by filtration. After washing with water and drying over magnesium sulfate, the solvent was stripped to give 64 g of crude product. This was purified by chromatography over silica gel to give 48 g of vinyl 2-(4-chlorophenylthio)vinyl sulfone; calculated for C10HgCl02S2 :S, 24.6; found: S, 24.4.

Synthesis routes and methods II

Procedure details